Cas no 1342252-77-0 (1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine)

• Product Name: 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine
• CAS No: 1342252-77-0
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5972180
• PubChem ID: 63861780
• Update Time: 2025-06-14

1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 1-(2-ethylcyclohexyl)-
• 1-(2-Ethylcyclohexyl)-1h-pyrazol-4-amine
• EN300-1108932
• CS-0284283
• AKOS013175303
• 1342252-77-0
• 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine

• Inchi： 1S/C11H19N3/c1-2-9-5-3-4-6-11(9)14-8-10(12)7-13-14/h7-9,11H,2-6,12H2,1H3
• InChI Key： QZTGJSUTDBJJCB-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2CC)C=C(N)C=N1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 345.0±15.0 °C(Predicted)
• pka: 4.52±0.19(Predicted)

Additional information on 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine

Comprehensive Overview of 1-(2-Ethylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 1342252-77-0)

1-(2-Ethylcyclohexyl)-1H-pyrazol-4-amine is a specialized organic compound with a unique molecular structure that combines a cyclohexyl ring with a pyrazole moiety. This compound, identified by its CAS number 1342252-77-0, has garnered significant interest in pharmaceutical and agrochemical research due to its potential applications as a building block for more complex molecules. The presence of both ethylcyclohexyl and pyrazol-4-amine groups contributes to its versatility in synthetic chemistry.

In recent years, the demand for 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine has increased, particularly in the development of novel therapeutic agents. Researchers are exploring its role in modulating biological pathways, with a focus on its potential anti-inflammatory and antimicrobial properties. The compound's pyrazole core is particularly noteworthy, as pyrazole derivatives are known for their broad-spectrum bioactivity. This aligns with current trends in drug discovery, where heterocyclic compounds are prioritized for their efficacy and safety profiles.

The synthesis of CAS 1342252-77-0 involves multi-step organic reactions, often starting from readily available precursors like 2-ethylcyclohexanone and hydrazine derivatives. Optimizing the yield and purity of this compound is a key focus for industrial chemists, as impurities can significantly impact downstream applications. Advanced analytical techniques such as HPLC and NMR spectroscopy are routinely employed to characterize 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine, ensuring compliance with regulatory standards.

From an environmental perspective, the biodegradability and ecotoxicity of 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine are under investigation. With growing emphasis on green chemistry, researchers are evaluating sustainable synthesis routes that minimize waste and energy consumption. This aligns with global initiatives to reduce the carbon footprint of chemical manufacturing processes.

In the agrochemical sector, pyrazole amines like 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine are being studied for their potential as plant growth regulators or pest control agents. The compound's ability to interact with specific enzymes in plants makes it a candidate for developing next-generation crop protection solutions. This is particularly relevant given the increasing need for food security and sustainable agriculture practices worldwide.

Quality control is paramount when working with CAS 1342252-77-0. Reputable suppliers provide detailed certificates of analysis (CoA) that include parameters such as purity (typically >98%), residual solvents, and heavy metal content. Storage recommendations usually specify cool, dry conditions in airtight containers to maintain stability. These precautions ensure the compound's integrity for research and development purposes.

The patent landscape surrounding 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine reveals growing intellectual property activity, particularly in pharmaceutical applications. Several patents describe its incorporation into larger molecular frameworks designed to target specific disease pathways. This highlights the compound's importance in medicinal chemistry and its potential for commercialization in therapeutic markets.

Analytical method development for 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine remains an active area of research. Scientists are working to establish robust quantification protocols using techniques like LC-MS and GC-MS, which are essential for pharmacokinetic studies and environmental monitoring. These methods contribute to a better understanding of the compound's behavior in biological systems and the environment.

In conclusion, 1-(2-ethylcyclohexyl)-1H-pyrazol-4-amine (CAS No. 1342252-77-0) represents a promising chemical entity with diverse applications across multiple industries. Its unique structural features and modifiable functional groups make it valuable for ongoing research in drug discovery, agricultural science, and material chemistry. As scientific understanding of this compound deepens, its commercial and therapeutic potential is expected to grow significantly in the coming years.